Cas no 1449008-21-2 (4-Fluoro-3-(methylthio)benzyl alcohol)

• Product Name: 4-Fluoro-3-(methylthio)benzyl alcohol
• CAS No: 1449008-21-2
• MF: C₈H₉FOS
• MW: 172.219864606857
• CID: 4764031
• Update Time: 2023-08-15

4-Fluoro-3-(methylthio)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(methylthio)benzyl alcohol
• Z1514

• Inchi： 1S/C8H9FOS/c1-11-8-4-6(5-10)2-3-7(8)9/h2-4,10H,5H2,1H3
• InChI Key： WKUSNYBWKHNEBO-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C=CC(CO)=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 1.6
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols